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Compound of Interest

Compound Name: 4,4-Dimethylcyclohexanone

Cat. No.: B1295358

An In-depth Technical Guide to 4,4-Dimethylcyclohexanone (CAS: 4255-62-3)

This technical guide provides a comprehensive overview of 4,4-Dimethylcyclohexanone, a
versatile organic compound with significant applications as a pharmaceutical intermediate and
a building block in fine chemical synthesis.[1] This document details its physicochemical
properties, spectroscopic data, synthesis protocols, key reactions, and safety information,
tailored for researchers, scientists, and drug development professionals.

Core Chemical Properties and Identifiers

4,4-Dimethylcyclohexanone is a cyclic ketone featuring a six-membered ring with two methyl
groups at the 4-position.[1][2] This structure contributes to its distinct chemical reactivity and
physical characteristics.[1] Depending on purity and temperature, it can appear as a white to
pale yellow solid or a colorless liquid.[1][Z]

Table 1: Physicochemical Properties of 4,4-Dimethylcyclohexanone
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Property Value Source(s)
CAS Number 4255-62-3 [3114]
Molecular Formula CsH140 [1103114]
Molecular Weight 126.20 g/mol [4]15]
Melting Point 41-45 °C [41[6]
N ] 170.6 £ 8.0 °C at 760 mmHg;
Boiling Point [31[6]
105-106 °C at 80 Torr
Density ~0.91 g/cm?3 [7]
Flash Point 58 °C (136.4 °F) - closed cup [4]
Insoluble in water; Soluble in
- organic solvents (e.g., ethanol,
Solubility ) [11[3]
ether, dichloromethane, ethyl
acetate)
Appearance White to tan crystals or solid [31[81I9]
Refractive Index ~1.453 - 1.464 [6][7]
Vapor Pressure 1.457 mmHg at 25°C [6]
Table 2: Chemical Identifiers
Identifier Type Identifier Source(s)
IUPAC Name 4,4-dimethylcyclohexan-1-one [5]18]
SMILES CcCl(Cc)ccce(=0)cel [4]18]
1S/C8H140/c1-8(2)5-3-7(9)4-
InChl [4]
6-8/h3-6H2,1-2H3
PXQMSTLNSHMSJB-
InChl Key [4][8]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4,4-

Dimethylcyclohexanone.

Table 3: NMR Spectroscopic Data (CDCIs)

Nucleus

Chemical Shift ()
ppm

Assignment

Source(s)

1H NMR

2.34 (t, J=6.7 Hz)

4H, -CH2-C(=0)-CH-

[3]

1.66 (td, J=6.8,0.9
Hz)

4H, -CH2-C(CHs)2-
CHa2-

[3]

1.09 (d, J = 0.9 Hz) 6H, -C(CHs)2 [3]
13C NMR 212.7 C=0 3]
39.3 -CH2-C(=0)-CHg- [3]
38.1 -CH2-C(CHs)2-CHa- [3]
30.0 -C(CHs)2 [3]
27.6 -C(CHs)2 [3]

Synthesis and Reactivity

Synthesis Pathways

4,4-Dimethylcyclohexanone can be synthesized through various methods. Common industrial

approaches include the oxidation of 4,4-dimethylcyclohexanol or the catalytic dehydrogenation

of the corresponding alcohol.[2]
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General Synthesis Workflow for 4,4-Dimethylcyclohexanone
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Dehydrogenation

4,4-Dimethylcyclohexanone

Click to download full resolution via product page

Caption: Common synthesis routes for 4,4-Dimethylcyclohexanone.

Experimental Protocol: Synthesis via Catalytic

Reduction

A documented method involves the catalytic reduction of a cyclohexenone precursor.[3]

o Materials: 4,4-dimethylcyclohexenone (50 g), Palladium on carbon (Pd/C, 10%, 2.5 g), Ethyl

acetate.

¢ Procedure:

o A solution of 4,4-dimethylcyclohexenone in ethyl acetate is prepared.

o A suspension of 10% Pd/C in ethyl acetate is added to the solution.[3]

o The resulting suspension is stirred at room temperature under 1 bar of hydrogen (Hz)

pressure for 2 hours.[3]

o Reaction progress is monitored using Thin Layer Chromatography (TLC).[3]

o Upon completion, the catalyst is removed by filtration.
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o The solvent is evaporated under vacuum to yield the final product, 4,4-
Dimethylcyclohexanone.[3]

Chemical Reactivity

As a ketone, 4,4-Dimethylcyclohexanone undergoes a variety of characteristic reactions,
making it a valuable synthetic intermediate.[1] The carbonyl group is highly reactive and
susceptible to nucleophilic addition, reduction, and condensation reactions.[1]

e Reduction: The carbonyl group can be reduced to a hydroxyl group, forming 4,4-
dimethylcyclohexanol.[3]

o Oximation: It reacts with hydroxylamine to form 4,4-dimethylcyclohexanone oxime, a key
step in the synthesis of other compounds.[10]

e Imine Formation: The ketone can react with primary or secondary amines to yield imine
products.[3]

Key Reactions of 4,4-Dimethylcyclohexanone

Reduction Oximation Imine Formation

Reducing Agent : | . : g
(e.g., NaBHa) Hydroxylamine (NH20H) ’7 Primary Amine (R-NH2)

A4 A4
4,4-Dimethylcyclohexanol 4,4-Dimethylcyclohexanone Oxime Imine Derivative

'4

Click to download full resolution via product page

Caption: Reactivity of 4,4-Dimethylcyclohexanone.

Experimental Protocol: Synthesis of 4,4-
Dimethylcyclohexanone Oxime
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This protocol details the oximation of 4,4-Dimethylcyclohexanone.[10]

o Materials: 4,4-Dimethylcyclohexanone (50 g, 396.19 mmol), Hydroxylamine hydrochloride
(35.84 g, 515.75 mmol), Sodium carbonate (54.16 g, 510.99 mmol), Ethanol, Water, Ethyl
acetate, Brine, Anhydrous sodium sulfate.[10]

e Procedure:

o Prepare a solution of hydroxylamine hydrochloride in a mixture of water (190 mL) and
ethanol (250 mL).[10]

o Add 4,4-Dimethylcyclohexanone to this solution.[10]

o Add a solution of sodium carbonate in water (170 mL) dropwise to the reaction mixture
over 20 minutes.[10]

o Heat the mixture to reflux and maintain for 3 hours.[10][11]
o After reflux, remove the ethanol via evaporation.[10][11]
o Extract the remaining aqueous residue with ethyl acetate (4 x 120 mL).[10]

o Combine the organic layers and wash sequentially with water (150 mL) and brine (150
mL).[10]

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure to yield the product.[10]

« Yield: This protocol has been reported to produce 4,4-dimethylcyclohexanone oxime as a
white solid with a yield of approximately 80.4%.[10]

Safety and Handling

4,4-Dimethylcyclohexanone is classified as a flammable solid and causes serious eye
irritation.[5][12] Proper safety precautions are essential during handling and storage.

Table 4: GHS Hazard and Precautionary Statements
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Type Code Description Source(s)
Hazard H228 Flammable solid [51[12]
Causes serious eye
H319 o [5][12]
irritation
Keep away from heat,
] sparks, open flames,
Precaution P210 [12]
and hot surfaces. No
smoking.
Ground/bond
P240 container and [12][13]
receiving equipment.
Wash hands and any
exposed skin
P264 [12][13]
thoroughly after
handling.
Wear protective
gloves/protective
P280 clothing/eye [12][13]
protection/face
protection.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [12]

lenses, if present and
easy to do. Continue

rinsing.

e Handling: Use in a well-ventilated area or under a chemical fume hood.[2][13] Avoid contact

with skin, eyes, and clothing. Avoid ingestion and inhalation.[13]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][13]

Keep away from sources of ignition, heat, and direct sunlight.[2] It is incompatible with strong
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oxidizing agents.[13]

e Personal Protective Equipment (PPE): Recommended PPE includes safety glasses or
goggles, gloves, and appropriate respiratory protection under certain conditions.[13]

Applications

4,4-Dimethylcyclohexanone is a crucial building block in the chemical and pharmaceutical
industries.[1]

o Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various
drugs and bioactive compounds.[1][3][14]

e Fine Chemicals: Its reactivity and stability are leveraged to create high-value products in the
fine chemical industry.[1]

e Fragrances: Itis also used in the synthesis of fragrances.[2]

This guide summarizes the essential technical information for 4,4-Dimethylcyclohexanone,
providing a foundation for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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